Cas no 2172082-27-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2172082-27-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6355048
• PubChem ID: 165816998
• Update Time: 2025-11-01

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• EN300-1507205
• 2172082-27-6
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)24(14-25(30)28-18-12-11-17(13-18)26(31)32)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ZCLSPFXLHUKYNA-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172082-27-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172082-27-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a cyclopentane core and Fmoc-protected amine, makes it a versatile building block for designing bioactive molecules. Researchers are particularly interested in its role in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic purposes.

The growing demand for custom peptide synthesis and bioconjugation has propelled the relevance of CAS No. 2172082-27-6 in modern laboratories. With the rise of personalized medicine and targeted drug delivery systems, this compound's ability to facilitate the incorporation of non-natural amino acids into peptides is highly valued. Its Fmoc group ensures selective deprotection during synthesis, a feature that aligns with the need for precision in biopharmaceutical manufacturing. Additionally, its compatibility with automated peptide synthesizers makes it a favorite among researchers exploring high-throughput screening and combinatorial chemistry.

From a structural perspective, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid exhibits remarkable stability under standard laboratory conditions, which is crucial for long-term storage and scalable production. The cyclopentane ring introduces conformational rigidity, a property exploited in the design of peptide mimetics and small-molecule inhibitors. This rigidity can enhance binding affinity to biological targets, a key consideration in drug discovery programs focused on GPCRs and enzyme modulation. Furthermore, the compound's carboxylic acid moiety allows for further functionalization, enabling its use in linker chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

In the context of green chemistry and sustainable synthesis, CAS No. 2172082-27-6 has been evaluated for its environmental footprint. Recent studies highlight its compatibility with water-soluble solvents and microwave-assisted synthesis, reducing the need for hazardous reagents. This aligns with the pharmaceutical industry's shift toward eco-friendly processes and reduced waste generation. As regulatory agencies emphasize green metrics in drug development, the compound's synthetic advantages position it as a sustainable choice for peptide-based therapeutics.

The versatility of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid extends to diagnostic applications. Its fluorenyl group can serve as a fluorescent tag, enabling real-time monitoring of peptide folding and protein interactions. This feature is invaluable in biophysical studies and high-content imaging, where understanding molecular dynamics is essential. Moreover, its incorporation into biosensors and nanocarriers demonstrates its cross-disciplinary utility in nanomedicine and theranostics.

Looking ahead, the compound's potential in neurological research is being explored, particularly in modulating neurotransmitter receptors and ion channels. Its structural motifs resemble those of neuroactive peptides, making it a candidate for developing blood-brain barrier (BBB)-penetrating therapeutics. With the increasing prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, CAS No. 2172082-27-6 could play a pivotal role in advancing central nervous system (CNS) drug delivery.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172082-27-6) is a multifaceted compound with broad applications in peptide chemistry, drug development, and diagnostics. Its unique properties cater to the demands of precision medicine and sustainable synthesis, ensuring its continued relevance in scientific research. As innovation in bioconjugation and therapeutic peptides accelerates, this compound will undoubtedly remain a cornerstone of cutting-edge pharmaceutical science.